Cas no 1335050-39-9 (5-Bromo-3-(difluoromethyl)pyridin-2-amine)

5-Bromo-3-(difluoromethyl)pyridin-2-amine is a halogenated pyridine derivative featuring a difluoromethyl substituent at the 3-position and an amino group at the 2-position. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of active ingredients requiring selective functionalization. The bromo group offers reactivity for cross-coupling reactions, while the difluoromethyl moiety enhances metabolic stability and lipophilicity, making it valuable for drug discovery. Its well-defined structure and high purity ensure consistent performance in nucleophilic substitution and metal-catalyzed transformations. Suitable for research and industrial applications, this building block is particularly useful in the design of biologically active molecules.
5-Bromo-3-(difluoromethyl)pyridin-2-amine structure
1335050-39-9 structure
Product Name:5-Bromo-3-(difluoromethyl)pyridin-2-amine
CAS No:1335050-39-9
MF:C6H5BrF2N2
MW:223.018107175827
MDL:MFCD25476832
CID:4695346
PubChem ID:90285441
Update Time:2025-10-29

5-Bromo-3-(difluoromethyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-3-(difluoromethyl)pyridin-2-amine
    • CSAQTTOMTJSVQE-UHFFFAOYSA-N
    • 2-Amino-5-bromo-3-(difluoromethyl)pyridine
    • SCHEMBL15881065
    • EN300-26277617
    • Z1726068568
    • DB-206829
    • 1335050-39-9
    • G75736
    • 11-bromo-1,2,3,4,6,7,14,14a-octahydrobenzo[4,5]imidazo[1,2-d]pyrido[2,1-g][1,4]diazepine
    • TQP0192
    • 5-Bromo-3-(difluoromethyl)-2-pyridinamine
    • 5-Bromo-3-(difluoromethyl)pyridin-2-amine
    • MDL: MFCD25476832
    • Inchi: 1S/C6H5BrF2N2/c7-3-1-4(5(8)9)6(10)11-2-3/h1-2,5H,(H2,10,11)
    • InChI Key: CSAQTTOMTJSVQE-UHFFFAOYSA-N
    • SMILES: BrC1=CN=C(C(C(F)F)=C1)N

Computed Properties

  • Exact Mass: 221.96042g/mol
  • Monoisotopic Mass: 221.96042g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 38.9
  • XLogP3: 1.8

5-Bromo-3-(difluoromethyl)pyridin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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1335050-39-9 97%
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eNovation Chemicals LLC
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Enamine
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Enamine
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Enamine
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Enamine
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